6-Oxopiperidine-2-carboxylic acid

• IUPAC Name: 6-oxopiperidine-2-carboxylic acid
• InChI: InChI=1S/C6H9NO3/c8-5-3-1-2-4(7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)
• InChI Key: FZXCPFJMYOQZCA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC(=O)C1)C(=O)O
• Molecular Formula: C6H9NO3
• DSSTOX Substance ID: DTXSID00958739
• Molecular Weight: 143.14 g/mol
• CAS RN: 3770-22-7

Description

Synthesis Analysis

The synthesis of 6-Oxopiperidine-2-carboxylic acid and related compounds has been explored through various methods. One approach involves the reversion of L-lysine inhibition of penicillin G biosynthesis by this compound in Penicillium chrysogenum PQ-96, highlighting its role in recovering L-α-aminoadipic acid for penicillin G production (Kurz↦kowski et al., 1990). Another study focused on the assay of this compound in fermentations by Penicillium chrysogenum PQ-96, showing its accumulation during penicillin G biosynthesis (Kurz↦kowski et al., 1990).

Molecular Structure Analysis

Research on the molecular structure of this compound derivatives has led to insights into their synthesis and potential applications. The solid-phase synthesis of peptides containing the spin-labeled 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid (TOAC) demonstrates its role as a beta-turn and 3(10)/alpha-helix promoter in peptides (Martin et al., 2001).

Chemical Reactions and Properties

This compound engages in a variety of chemical reactions, showcasing its versatility. A novel approach to the synthesis and resolution of six-membered lactams, such as 6-oxopiperidine-3-carboxylic acids, involves the Michael reaction—cyclization of itaconic acid and enantiopure O-(α-phenylethyl)hydroxylamine, highlighting the compound's potential in creating chiral building blocks for medicinal chemistry (Kleban et al., 2017).

Scientific Research Applications

Synthesis and Resolution of Lactams

6-Oxopiperidine-2-carboxylic acid plays a role in the synthesis and resolution of lactams. A study described a method for synthesizing five- and six-membered lactams using 6-oxopiperidine-3-carboxylic acids. This process involves a Michael reaction and cyclization, using O-(α-phenylethyl)hydroxylamine as a chiral auxiliary for diastereomeric lactam separation (Kleban et al., 2017).

X-ray Powder Diffraction

This compound derivatives are used in X-ray powder diffraction studies. A 2017 study reported on the diffraction data of a compound derived from this compound, highlighting its significance in the analysis of molecular structures (Wang et al., 2017).

Rearrangement Studies

Research on the rearrangement of 2-oxoazepane α,α-amino acids into 2'-oxopiperidine β(2,3,3)-amino acids demonstrated the role of this compound in studying intramolecular catalysis. This process involves the breakdown and formation of bonds leading to six-membered heterocycles (Núñez-Villanueva et al., 2015).

Stereoselective Syntheses

The compound is used in the stereoselective synthesis of various derivatives. One study focused on synthesizing tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates using 6-oxopiperidine-1-carboxylate derivatives, demonstrating its utility in producing specific stereoisomers (Boev et al., 2015).

Total Synthesis of Alkaloids

This compound derivatives are used in the total synthesis of various alkaloids, highlighting its importance in the synthesis of bioactive compounds. A recent study developed a methodology leveraging this compound for synthesizing indolizidine and quinolizidine alkaloids (Renner et al., 2022).

Mechanism of Action

The compound is associated with penicillin V production in Penicillium chrysogenum fermentations. It can also be used to synthesize functionalized β-lactam N-heterocycles and Pro-(S)-C5 branched [4.3.1] aza-amide bicycles.

Safety and Hazards

The compound is classified as a hazard under GHS07. It may cause skin irritation, serious eye damage, and may be harmful if swallowed. It is recommended to avoid contact with skin, eyes, or respiratory tract, avoid inhaling dust, and provide good ventilation conditions when working.